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An In-depth Technical Guide to the Chemical Properties of 5-Chloro-8-methylquinolin-3-
amine

Introduction: The Quinoline Scaffold in Modern Chemistry

The quinoline ring system, a fusion of a benzene and a pyridine ring, stands as a cornerstone
in heterocyclic chemistry. Its derivatives are renowned for a vast spectrum of biological
activities and are integral to medicinal chemistry and materials science.[1] The strategic
placement of substituents on this scaffold dramatically modulates a molecule's
physicochemical properties and pharmacological effects. This guide focuses on a specific, less-
documented derivative: 5-Chloro-8-methylquinolin-3-amine.

While extensive public data on this particular compound is scarce, its structure combines three
critical functional groups whose effects on the quinoline core are well-understood. The 3-
aminoquinoline motif is a recognized pharmacophore present in numerous bioactive alkaloids
and synthetic molecules with applications against malaria, inflammation, and cancer.[2] The 5-
chloro substituent enhances lipophilicity and can influence metabolic stability and binding
interactions, a common strategy in drug design.[3] The 8-methyl group provides a sterically and
electronically distinct feature, further tuning the molecule's properties.[4][5]
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This document serves as a comprehensive technical guide for researchers and drug
development professionals. It consolidates the known identifying information for 5-Chloro-8-
methylquinolin-3-amine and builds upon it with a robust, predictive analysis of its chemical
properties, plausible synthetic routes, and reactivity, grounded in the established chemistry of
its constituent parts.

Core Physicochemical Properties

Direct experimental data for 5-Chloro-8-methylquinolin-3-amine is not widely published.
However, a reliable profile can be predicted by analyzing its structure and comparing it to
related, well-characterized compounds. The properties of the parent 3-aminoquinoline, 5-
chloroquinoline, and 8-methylquinoline scaffolds provide a strong basis for these predictions.
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Property

5-Chloro-8-methylquinolin-
3-amine (Predicted/Known)

Related Compound Data

Molecular Formula

C10H9CIN:2

3-Aminoquinoline: CoHsN2[6]
5-Chloroquinoline: CoHsCIN[7]
8-Methylquinoline: C10HoNJ[8]

Molecular Weight

192.65 g/mol

3-Aminoquinoline: 144.17
g/mol [6] 5-Chloroquinoline:
163.60 g/mol [7] 8-
Methylquinoline: 143.18 g/mol

[8]

CAS Number

1297654-79-5

3-Aminoquinoline: 580-17-6[6]
5-Chloroquinoline: 635-27-8[7]
8-Methylquinoline: 611-32-5[4]

Appearance

Predicted: Crystalline solid,

likely off-white to yellow/brown.

3-Aminoquinoline: Solid 5-
Chloroquinoline: White to light
yellow powder/crystal[3] 8-
Methylquinoline: Yellow liquid
or oil[4][8]

Melting Point (°C)

Data not available. Predicted
to be a solid with a distinct

melting point, likely >100°C.

3-Aminoquinoline: 92-95 °C 5-
Chloroquinoline: 32 °CJ[3] 8-
Methylquinoline: -80 °C[9]

Boiling Point (°C)

Data not available.

5-Chloroquinoline: 263 °C[3] 8-
Methylquinoline: ~248 °CJ[8]

Predicted: Sparingly soluble in

water; soluble in organic

8-Methylquinoline is slightly

Solubility

solvents like ethanol, DMSO, soluble in water.[4]

and chlorinated solvents.

Data not available. Predicted

to have two basic centers: the The amino group is expected
pKa quinoline nitrogen (pKa ~4-5) to be the primary site of

and the more basic 3-amino

group (pKa ~5-6).

protonation.
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Synthesis and Methodologies: Constructing the
Core Scaffold

While a specific, validated synthesis for 5-Chloro-8-methylquinolin-3-amine is not published
in readily accessible literature, established methods for quinoline construction provide highly
plausible routes. The Friedlander synthesis is particularly well-suited for generating
polysubstituted quinolines.[10][11][12]

Proposed Synthetic Route: Modified Friedlander
Annulation

The most logical approach involves the condensation of a substituted 2-aminoaryl ketone with
a compound providing the C2 and C3 atoms of the quinoline ring, such as an a-amino nitrile.

Workflow: Friedlander Synthesis of the Target Compound
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Caption: Proposed Friedlander synthesis workflow.

Experimental Protocol (Hypothetical)
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e Reactant Preparation: To a solution of 2-amino-5-chloro-3-methylacetophenone (1.0 eq) in a
suitable anhydrous solvent (e.g., THF or Ethanol) under an inert atmosphere (N2 or Ar), add
aminoacetonitrile hydrochloride (1.2 eq) and a strong base such as potassium
hexamethyldisilazide (KHMDS) or sodium ethoxide (2.5 eq).

o Condensation and Cyclization: Heat the reaction mixture to reflux. The reaction progress can
be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS). The reaction likely proceeds through the formation of an intermediate
Schiff base, followed by an intramolecular cyclization and subsequent aromatization to yield
the final product.[13]

o Workup and Purification: After the reaction is complete, cool the mixture to room temperature
and quench with water. Extract the product into an organic solvent (e.g., ethyl acetate). Wash
the combined organic layers with brine, dry over anhydrous sodium sulfate (Na2S0Oa4), and
concentrate under reduced pressure.

 Purification: The crude product can be purified by column chromatography on silica gel using
a gradient of ethyl acetate in hexanes to afford pure 5-Chloro-8-methylquinolin-3-amine.

Causality and Rationale: The Friedlander synthesis is a robust method for creating the
quinoline core because it directly forms the pyridine ring onto a pre-functionalized benzene
ring.[14] The choice of a strong base is critical to deprotonate the a-carbon of the
aminoacetonitrile, initiating the condensation with the ketone. The subsequent intramolecular
cyclization is an example of a Thorpe-Ziegler reaction, which is highly efficient for forming five-
and six-membered rings.

Predicted Spectroscopic Profile

Structural elucidation relies on a combination of spectroscopic techniques. The predicted data
below is based on the known effects of each substituent on the quinoline scaffold.
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Technique

Predicted Spectral Features

1H NMR

Amine Protons (NH2): A broad singlet, likely
between 4.0-6.0 ppm, exchangeable with D20.
Aromatic Protons: Four distinct signals in the
aromatic region (7.0-9.0 ppm). Protons at C2
and C4 will appear as singlets or doublets, with
the C4 proton likely shifted downfield due to
proximity to the quinoline nitrogen. Protons at
C6 and C7 will appear as doublets. Methyl
Protons (CHs): A singlet around 2.5-2.8 ppm.

13C NMR

Approximately 10 distinct signals in the aromatic
region (110-150 ppm). The carbon bearing the
amino group (C3) would appear around 130-145
ppm, while the carbon bearing the chloro group
(C5) would be in a similar region. The methyl

carbon would appear upfield, around 15-25

ppm.

IR (Infrared)

N-H Stretch: A pair of medium-to-strong bands
around 3300-3500 cm~1 (asymmetric and
symmetric stretching of the primary amine). C-H
Stretch: Aromatic C-H stretches just above 3000
cm~1, and aliphatic C-H stretches from the
methyl group just below 3000 cm~t. C=N & C=C
Stretch: Multiple sharp bands in the 1500-1650
cm~1 region, characteristic of the quinoline ring.
C-CI Stretch: A band in the fingerprint region,
typically 600-800 cm™1.

MS (Mass Spec.)

Molecular lon (M*): A peak at m/z = 192.

Isotopic Peak (M+2): A prominent peak at m/z =
194, with an intensity approximately one-third of
the M* peak, which is the characteristic isotopic
signature for a molecule containing one chlorine

atom.
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Chemical Reactivity and Mechanistic Insights

The reactivity of 5-Chloro-8-methylquinolin-3-amine is dictated by the interplay of its three
key functional components: the basic quinoline nitrogen, the nucleophilic amino group, and the
substituted aromatic system.

» Basicity: The 3-amino group is the most basic site on the molecule and will be the primary
site of protonation in acidic media. The quinoline nitrogen is significantly less basic.

» Electrophilic Aromatic Substitution (EAS): The quinoline ring itself is electron-deficient and
generally resistant to EAS. However, the powerful activating effect of the 3-amino group will
dominate, directing incoming electrophiles. The most probable sites for substitution would be
the C2 and C4 positions, although steric hindrance and the electronic influence of the other
ring could direct substitution to the benzene portion of the scaffold.

¢ Nucleophilic Reactions: The primary site for synthetic modification is the 3-amino group. It
can readily undergo standard reactions for aromatic amines:

o Acylation/Sulfonylation: Reaction with acyl chlorides or sulfonyl chlorides to form amides
and sulfonamides, respectively. This is a common strategy in medicinal chemistry to
explore structure-activity relationships.

o Diazotization: Reaction with nitrous acid (HNO:2) to form a diazonium salt. This
intermediate is highly versatile and can be displaced by a wide range of nucleophiles (e.g.,
-OH, -CN, halides via Sandmeyer reaction), providing access to a vast library of
derivatives.

Diagram: Key Reactivity Pathways
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Potential Applications in Drug Discovery

The 3-aminoquinoline scaffold is a privileged structure in medicinal chemistry.[2] The well-

known 4-aminoquinolines, such as chloroquine and amodiaquine, are famous for their
antimalarial properties, though their utility is hampered by resistance.[15][16] 8-

Aminoquinolines like primaquine are also critical antimalarial agents.[17]
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The title compound, 5-Chloro-8-methylquinolin-3-amine, serves as an excellent starting point
for new drug discovery campaigns for several reasons:

» Antimalarial Potential: Its structural similarity to known antimalarial quinolines makes it a
candidate for developing agents that may overcome existing resistance mechanisms.[18][19]

» Anticancer and Antimicrobial Activity: Many substituted aminoquinolines have demonstrated
potent anticancer and antimicrobial activities.[17][18] The specific substitution pattern of this
compound offers a unique combination of lipophilicity (from Cl and methyl groups) and
hydrogen bonding capability (from the amino group) that could be optimized for binding to
various biological targets.

o Chemical Tractability: As outlined in the reactivity section, the 3-amino group provides a
reliable chemical handle for building molecular diversity. Libraries of amide, sulfonamide, and
other derivatives can be readily synthesized to probe structure-activity relationships and
develop lead compounds.

In summary, while 5-Chloro-8-methylquinolin-3-amine is not a widely commercialized or
studied compound, its chemical architecture places it at a strategic intersection of known
pharmacophores and synthetically versatile functional groups. It represents a valuable,
unexplored scaffold for the development of novel therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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